Cas no 2228519-13-7 (methyl 4-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228519-13-7
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5860749
• PubChem ID: 165977916
• Update Time: 2025-11-03

methyl 4-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1737380
• 2228519-13-7

• Inchi： 1S/C10H14N2O3/c1-12-4-7(10(14)5-11-6-10)3-8(12)9(13)15-2/h3-4,11,14H,5-6H2,1-2H3
• InChI Key： MSQLDAFOELDIJV-UHFFFAOYSA-N
• SMILES： OC1(C2C=C(C(=O)OC)N(C)C=2)CNC1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.5Ų

Additional information on methyl 4-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrrole-2-carboxylate

Introduction to Methyl 4-(3-Hydroxyazetidin-3-yl)-1-Methyl-1H-Pyrrole-2-Carboxylate (CAS No. 2228519-13-7)

Methyl 4-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrrole-2-carboxylate, with the CAS number 2228519-13-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrole ring substituted with a hydroxyazetidine group and a methyl ester. The methyl ester functionality suggests potential applications in drug delivery systems, while the hydroxyazetidine moiety imparts unique stereochemical and biological properties.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, cyclizations, and esterifications. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral drug development. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for its preparation.

One of the most promising applications of methyl 4-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrrole-2-carboxylate lies in its potential as a building block for complex natural product mimics. Its structure resembles certain bioactive compounds found in marine organisms, leading to investigations into its role as an anti-inflammatory and anticancer agent. Recent studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a valuable candidate for further preclinical testing.

In addition to its pharmacological applications, this compound has been utilized in the development of advanced materials. The pyrrole ring serves as a versatile platform for constructing conjugated systems, which are essential in optoelectronic devices. By incorporating this compound into polymer frameworks, scientists have achieved enhanced charge transport properties, paving the way for its use in next-generation organic electronics.

The environmental impact of methyl 4-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrrole-2-carboxylate has also been a topic of interest. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This property is particularly advantageous for its use in sustainable chemical processes and green chemistry initiatives.

Looking ahead, ongoing research is focused on expanding the functionalization options of this compound. By introducing additional substituents or modifying existing ones, scientists aim to unlock new functionalities and applications. For instance, the incorporation of fluorine atoms could enhance its lipophilicity and improve bioavailability for therapeutic uses.

In conclusion, methyl 4-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228519-13-) stands as a testament to the ingenuity and precision of modern organic chemistry. Its diverse applications across pharmacology, materials science, and environmental chemistry underscore its significance as a versatile building block and research tool. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.